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Introduction
Sophorose is a naturally occurring disaccharide that holds considerable interest in the fields of

biochemistry, biotechnology, and pharmacology. Structurally, it is a dimer of glucose, but its

distinction lies in an unconventional glycosidic linkage.[1][2] First isolated in 1938 from the pods

of Sophora japonica, sophorose is also recognized as a key component of sophorolipids,

which are microbial glycolipids with a range of biological activities.[1][2][3] This technical guide

provides a comprehensive overview of the chemical structure of sophorose, presenting key

data and its structural representation.

Molecular and Structural Formula
Sophorose is a disaccharide composed of two D-glucose monosaccharide units. Its chemical

formula is C12H22O11. The defining feature of sophorose is the linkage between these two

glucose units: a β-1,2-glycosidic bond. This means the anomeric carbon (C1) of one glucose

molecule is linked to the hydroxyl group on the second carbon (C2) of the other glucose

molecule, with the glycosidic bond in the beta configuration.

The systematic name for sophorose is 2-O-β-D-Glucopyranosyl-D-glucose. A more detailed

International Union of Pure and Applied Chemistry (IUPAC) name is (2R,3S,4R,5R)-3,4,5,6-

tetrahydroxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexanal.
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Physicochemical Properties
Sophorose presents as a white, crystalline solid that is soluble in water. Its key

physicochemical properties are summarized in the table below.

Property Value References

Molecular Formula C12H22O11

Molar Mass 342.30 g/mol

Melting Point 196–198 °C

Density 1.768 g/mL

Optical Rotation [α]D +19° (c = 1.2 in water)

Structural Visualization
The chemical structure of sophorose, highlighting the β-1,2-glycosidic linkage between the two

glucose units, can be represented as follows:

Figure 1: Chemical structure of sophorose.

Experimental Determination of Structure
The definitive structure of sophorose has been elucidated and confirmed through various

experimental techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for determining the connectivity and stereochemistry of

disaccharides. In the case of sophorose, ¹H and ¹³C NMR spectra can be used to identify the

individual glucose residues and the nature of the glycosidic linkage. The chemical shifts and

coupling constants of the anomeric protons are particularly informative for establishing the β-

configuration of the glycosidic bond. For instance, analysis of waste streams from sophorolipid

production by NMR has confirmed the presence of free sophorose.

X-ray Crystallography
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X-ray crystallography provides precise information about the three-dimensional arrangement of

atoms in a crystalline solid. The crystal structure of sophorose has been determined, offering

definitive proof of its molecular geometry, including the β-1,2-glycosidic linkage and the

conformation of the pyranose rings. This technique provides bond lengths, bond angles, and

torsional angles, which are crucial for understanding the molecule's conformational

preferences.

Mass Spectrometry
Mass spectrometry is employed to determine the molecular weight of sophorose and to aid in

its structural characterization. By analyzing the fragmentation patterns of the molecule, it is

possible to deduce the sequence of the monosaccharide units and the position of the glycosidic

bond.

Biological and Industrial Relevance
Sophorose is more than a structural curiosity; it plays a significant biological role. It is a known

inducer of cellulase gene expression in fungi like Trichoderma reesei, making it relevant in the

production of enzymes for biofuel applications. Furthermore, as a constituent of sophorolipids,

it is integral to the surfactant and antimicrobial properties of these biosurfactants. The unique

β-1,2 linkage also makes it a specific substrate for certain glycosidase enzymes. The isolation

of sophorose from industrial fermentation waste streams presents an opportunity for its

purification and utilization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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